Cas no 941956-44-1 (N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 941956-44-1
• MF: C₁₉H₂₄N₂O₅S₂
• MW: 424.534262657166
• CID: 6598514
• PubChem ID: 16826865
• Update Time: 2025-05-21

N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• N-(2,5-dimethoxyphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• F2267-0515
• N-(2,5-dimethoxyphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• 941956-44-1
• N-(2,5-dimethoxyphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• AKOS024634122

• Inchi： 1S/C19H24N2O5S2/c1-25-15-8-9-17(26-2)16(13-15)20-18(22)12-14-6-3-4-10-21(14)28(23,24)19-7-5-11-27-19/h5,7-9,11,13-14H,3-4,6,10,12H2,1-2H3,(H,20,22)
• InChI Key： BZDOBVNRCFNHLZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CC1CCCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 424.11266422g/mol
• Monoisotopic Mass: 424.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS No. 941956-44-1)

The compound N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS No. 941956-44-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a thiophene-sulfonyl moiety and a piperidine core makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the fields of neurology and oncology.

One of the key features of N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide is its multifunctional chemical structure. The presence of both dimethoxyphenyl and thiophene-sulfonyl groups allows for diverse interactions with biological targets, such as enzymes and receptors. This versatility has led to its investigation in the context of central nervous system (CNS) disorders, where modulating specific pathways could yield therapeutic benefits. Additionally, its piperidine backbone is a common motif in many FDA-approved drugs, further highlighting its relevance in medicinal chemistry.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds, including N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide, due to their broad pharmacological activities. Sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties, making them a hot topic in drug development. The integration of a thiophene ring into the structure further enhances its potential, as thiophene derivatives are often associated with improved bioavailability and metabolic stability.

The synthesis and characterization of CAS No. 941956-44-1 have been subjects of extensive research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for further preclinical and clinical studies. Moreover, computational modeling has been utilized to predict its binding affinity and interactions with potential biological targets, providing valuable insights for future applications.

From an industrial perspective, N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide represents a valuable intermediate in the synthesis of more complex molecules. Its modular design allows for easy modification, enabling chemists to explore a wide range of derivatives with tailored properties. This adaptability is particularly appealing in the era of precision medicine, where customized therapeutics are increasingly in demand.

Environmental and safety considerations are also paramount when working with CAS No. 941956-44-1. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers and manufacturers are encouraged to adhere to green chemistry principles to ensure sustainable production processes. This aligns with the global push toward eco-friendly pharmaceutical manufacturing, a topic of significant interest among stakeholders.

In conclusion, N-(2,5-dimethoxyphenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS No. 941956-44-1) is a compound of immense scientific and industrial potential. Its unique structural features, combined with its applicability in drug discovery, make it a focal point for ongoing research. As the demand for innovative therapeutics continues to rise, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine and chemistry.